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Compound of Interest

Compound Name: Pantopon

Cat. No.: B10775775

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of all laboratory materials is paramount. This document provides essential, immediate
safety and logistical information for the handling of Pantopon, a preparation of opium alkaloids.
Adherence to these procedures is critical for personnel safety and regulatory compliance.

Pantopon is a mixture of opium alkaloids, primarily composed of morphine hydrochloride and
codeine hydrochloride, and is classified as a controlled substance. Therefore, all handling,
storage, and disposal procedures must comply with the regulations set forth by the Drug
Enforcement Administration (DEA) and institutional environmental health and safety (EHS)
protocols.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against exposure. The following table summarizes the recommended PPE for handling
Pantopon.
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PPE Category Item Specification Rationale

Prevents skin contact
and absorption.
) ) Double-gloving
Double-gloving with _
) . provides an extra
Hand Protection Gloves powder-free nitrile

layer of protection in
gloves.[1][2][3]

case of a tear or
puncture in the outer

glove.[2]

_ Protects skin and
Disposable, low- )
. ) personal clothing from
permeability fabric o
] ) ) contamination. Gowns
Body Protection Gown with a solid front, long
. should be changed
sleeves, and tight-

- immediately if
fitting cuffs.[3][4]

contaminated.[4]

ANSI 787.1 certified
safety goggles. A face
shield should be worn Protects eyes from
) Safety Goggles or ) ] ) ) ]
Eye Protection ) in conjunction with splashes of solutions
Face Shield ) ) )
goggles when there is  or airborne particles.

a risk of splashes.[3]

[4]115]

Required when ] )
_ Prevents inhalation of
handling powders ) )
] airborne particles. A
outside of a ) )
i ) NIOSH-approved N95 i respiratory protection
Respiratory Protection _ _ containment system _ o
or higher respirator i ) program, including fit-
or when there is a risk -
testing, is necessary.

f lization.[1][3
of aerosolization.[1][3] 4]

[4]

Occupational Exposure Limits

While there is no specific Occupational Exposure Limit (OEL) for Pantopon as a mixture, the
OELSs for its primary components should be observed.
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OSHA PEL (8-hour ACGIH TLV (8-hour  NIOSH REL (10-

Component

TWA) TWA) hour TWA)
Morphine Not established Not established Not established
Codeine Not established Not established Not established

Note: In the absence of established OELs, it is crucial to handle Pantopon with the highest
level of precaution, utilizing engineering controls and PPE to minimize any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures

A clear and followed operational plan is essential for the safe handling of Pantopon in a
laboratory setting.

e Training and Authorization:

o All personnel must receive training on the hazards of opioids, safe handling procedures,
spill response, and proper disposal methods.[6]

o Only authorized personnel should have access to Pantopon.
» Designated Work Area:
o Designate a specific area for handling Pantopon, away from high-traffic areas.

o The work area should be clearly marked with a warning sign indicating the presence of a
potent opioid.

e Engineering Controls:

o All manipulations of powdered Pantopon or solutions that could generate aerosols must
be conducted in a certified chemical fume hood or a glove box.[1]

o Ensure the fume hood has a face velocity that meets institutional and regulatory
standards.
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» Personal Protective Equipment (PPE) Donning:

o Before entering the designated work area, don all required PPE as outlined in the table
above.

e Handling Procedures:

o When weighing powdered Pantopon, use a containment balance enclosure within the
fume hood if available.

o For preparing solutions, use a closed-system transfer device (CSTD) whenever possible
to minimize the risk of spills and aerosol generation.

o Handle all containers of Pantopon with care to prevent breakage or spills.
o Decontamination:

o After handling is complete, decontaminate all surfaces and equipment with an appropriate
cleaning agent.

o Wipe down the work surface in the fume hood.
e PPE Doffing and Hand Washing:
o Remove PPE in the designated doffing area, being careful to avoid self-contamination.
o Dispose of single-use PPE in a designated hazardous waste container.
o Wash hands thoroughly with soap and water immediately after removing gloves.[2]
e Storage:

o Store Pantopon in a securely locked, dedicated safe or cabinet, accessible only to
authorized personnel, in accordance with DEA regulations for Schedule Il controlled
substances.

Operational Workflow Diagram
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Operational Workflow for Handling Pantopon

Preparation

Training

Designated Area Setup

Use Engineering Controls
(Fume Hood/Glove Box)

l

Handle Pantopon
(Weighing/Solution Prep)

Post-Handling

Decontaminate Surfaces
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Doff & Dispose of PPE

Wash Hands

Secure Storage
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Disposal Plan for Pantopon

Segregate Pantopon-Contaminated Waste

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by On-Site Destruction
DEA-Registered Reverse Distributor (if approved & renders non-retrievable)

Complete DEA Form 41
(Witnessed by 2 people)

Retain Disposal Records
(Minimum 2 years)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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